Cas no 31460-30-7 (Maleanilic acid,2',5'-dimethyl- (8CI))

• Product name: Maleanilic acid,2',5'-dimethyl- (8CI)
• CAS No: 31460-30-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 318010
• PubChem ID: 1551105

Maleanilic acid,2',5'-dimethyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Maleanilic acid,2',5'-dimethyl- (8CI)
• (Z)-4-(2,5-dimethylanilino)-4-oxobut-2-enoic acid
• AC1LT4LN
• ARONIS010138
• MolPort-000-660-809
• NSC62643
• NSC-62643
• SBB015276
• SMSF0003630
• STK026016
• SR-01000196568-1
• AKOS000499363
• MFCD00443354
• 31460-30-7
• BIM-0009057.P001
• (2Z)-4-[(2,5-dimethylphenyl)amino]-4-oxobut-2-enoic acid
• CB11874
• SR-01000196568
• DTXSID00364351
• SCHEMBL14675747

• Inchi： InChI=1S/C12H13NO3/c1-8-3-4-9(2)10(7-8)13-11(14)5-6-12(15)16/h3-7H,1-2H3,(H,13,14)(H,15,16)/b6-5+
• InChI Key： HKRFJIKIGIFHBL-AATRIKPKSA-N
• SMILES： OC(/C=C/C(NC1C=C(C)C=CC=1C)=O)=O

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 1.2

Experimental Properties

• Density: 1.243
• Boiling Point: 440.5°C at 760 mmHg
• Flash Point: 220.2°C
• Refractive Index: 1.609
• PSA: 66.4
• LogP: 1.95570